4-(3-methoxybenzoyl)-N-(3-pyridinylmethyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(3-methoxybenzoyl)-N-(pyridin-3-ylmethyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C19H17N3O3/c1-25-16-6-2-5-14(8-16)18(23)15-9-17(21-12-15)19(24)22-11-13-4-3-7-20-10-13/h2-10,12,21H,11H2,1H3,(H,22,24)
• InChI Key: YVIVQKLHOKIPGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)C2=CNC(=C2)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• Solubility: >50.3 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(3-methoxybenzoyl)-N-(3-pyridinylmethyl)-1H-pyrrole-2-carboxamide, also known as PNU-282987, is a selective agonist of α7 nicotinic acetylcholine receptors (nAChRs) that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

Compounds with similar structural features, including methoxybenzoyl and pyrrole carboxamide moieties, have been synthesized and characterized for their properties. For instance, research into the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives highlights the importance of these structures in developing compounds with potential cytotoxic activities against specific cell lines, such as Ehrlich Ascites Carcinoma (EAC) cells (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014). This suggests a possible interest in similar compounds for their biological activities and potential therapeutic applications.

Biological Activities

The exploration of novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from specific compounds as anti-inflammatory and analgesic agents reveals the broad scope of research aimed at identifying new therapeutic agents. These studies often involve the synthesis of complex molecules to evaluate their inhibitory activity on enzymes like cyclooxygenase-1 and 2 (COX-1/COX-2), alongside their analgesic and anti-inflammatory effects (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020). Research in this area underscores the potential for compounds with the 4-(3-methoxybenzoyl)-N-(3-pyridinylmethyl)-1H-pyrrole-2-carboxamide structure to be investigated for similar biological activities.

Structural and Mechanistic Studies

Structural and conformation studies of related compounds provide insights into their molecular geometry, intermolecular interactions, and potential reactivity. For example, analysis of solvated compounds with complex structures through X-ray analysis and molecular orbital methods helps in understanding the potential antineoplastic properties of these molecules (Surajit Banerjee et al., 2002). Such studies are crucial for designing compounds with desired biological activities by optimizing their structural features.